Cas no 1598226-55-1 (4-Chloro-5,7-dimethyl-3-nitroquinoline)

• Product Name: 4-Chloro-5,7-dimethyl-3-nitroquinoline
• CAS No: 1598226-55-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5265421
• Update Time: 2025-05-20

4-Chloro-5,7-dimethyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,7-dimethyl-3-nitroquinoline
• Quinoline, 4-chloro-5,7-dimethyl-3-nitro-
• 4-Chloro-5,7-dimethyl-3-nitroquinoline

• Inchi： 1S/C11H9ClN2O2/c1-6-3-7(2)10-8(4-6)13-5-9(11(10)12)14(15)16/h3-5H,1-2H3
• InChI Key： WSKJPCUQROTRHN-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=C(C)C=C(C)C2=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 282
• XLogP3: 3.4
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-5,7-dimethyl-3-nitroquinoline

4-Chloro-5,7-dimethyl-3-nitroquinoline (CAS No. 1598226-55-1): A Comprehensive Overview

4-Chloro-5,7-dimethyl-3-nitroquinoline (CAS No. 1598226-55-1) is a specialized nitroquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The unique structural features of 4-Chloro-5,7-dimethyl-3-nitroquinoline, including its chloro, methyl, and nitro substituents, contribute to its distinct chemical properties and potential applications.

The molecular formula of 4-Chloro-5,7-dimethyl-3-nitroquinoline is C₁₁H₉ClN₂O₂, with a molecular weight of 236.65 g/mol. Its systematic name reflects the positions of its functional groups: a chloro group at the 4-position, methyl groups at the 5- and 7-positions, and a nitro group at the 3-position of the quinoline ring. This specific arrangement of substituents makes it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the potential of nitroquinoline compounds like 4-Chloro-5,7-dimethyl-3-nitroquinoline in medicinal chemistry. Researchers are particularly interested in their antimicrobial and anticancer properties, aligning with current global health priorities. The compound's structural similarity to known bioactive molecules has made it a subject of investigation in drug discovery programs targeting resistant pathogens and various disease states.

In material science, 4-Chloro-5,7-dimethyl-3-nitroquinoline serves as a building block for more complex molecular architectures. Its electron-withdrawing nitro group and electron-donating methyl groups create interesting electronic properties that can be exploited in the design of organic semiconductors and photovoltaic materials. This application aligns with the growing demand for sustainable energy solutions and advanced materials.

The synthesis of 4-Chloro-5,7-dimethyl-3-nitroquinoline typically involves multi-step organic reactions starting from commercially available quinoline precursors. Modern synthetic approaches emphasize green chemistry principles, including catalyst optimization and solvent selection, to improve yield and reduce environmental impact. These methods reflect the pharmaceutical industry's increasing focus on sustainable manufacturing practices.

Analytical characterization of 4-Chloro-5,7-dimethyl-3-nitroquinoline employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural identity, which is crucial for research applications. Recent advancements in analytical technology have improved the detection and quantification of such specialized compounds.

From a commercial perspective, 4-Chloro-5,7-dimethyl-3-nitroquinoline is available from specialty chemical suppliers who cater to the research and development sector. The compound is typically offered in small quantities for laboratory use, with purity specifications that meet the stringent requirements of pharmaceutical research. Market trends indicate growing demand for such specialized heterocyclic building blocks as drug discovery efforts intensify worldwide.

Storage and handling of 4-Chloro-5,7-dimethyl-3-nitroquinoline require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal laboratory conditions, proper personal protective equipment is recommended when working with this chemical, in line with general laboratory safety protocols.

Future research directions for 4-Chloro-5,7-dimethyl-3-nitroquinoline may explore its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's structural features make it amenable to various chemical modifications that could yield novel derivatives with enhanced biological activity or material properties. Such investigations align with current scientific priorities in personalized medicine and advanced material design.

In conclusion, 4-Chloro-5,7-dimethyl-3-nitroquinoline (CAS No. 1598226-55-1) represents an important member of the nitroquinoline family with diverse potential applications. Its unique combination of substituents offers multiple sites for chemical modification, making it a versatile intermediate in both pharmaceutical and material science research. As scientific understanding of heterocyclic compounds continues to advance, the significance of specialized molecules like this one is likely to grow in various technological and therapeutic contexts.